Cas no 2229537-65-7 (2-methoxy-3-(piperidin-2-yl)quinoline)

• Product Name: 2-methoxy-3-(piperidin-2-yl)quinoline
• CAS No: 2229537-65-7
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 6547751
• PubChem ID: 165681210
• Update Time: 2025-06-12

2-methoxy-3-(piperidin-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(piperidin-2-yl)quinoline
• 2229537-65-7
• EN300-1738071

• Inchi： 1S/C15H18N2O/c1-18-15-12(14-8-4-5-9-16-14)10-11-6-2-3-7-13(11)17-15/h2-3,6-7,10,14,16H,4-5,8-9H2,1H3
• InChI Key： LWIBLPYSXVRZNM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CC=CC=2N=1)C1CCCCN1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-methoxy-3-(piperidin-2-yl)quinoline

Introduction to 2-methoxy-3-(piperidin-2-yl)quinoline (CAS No. 2229537-65-7) and Its Emerging Applications in Chemical Biology

2-methoxy-3-(piperidin-2-yl)quinoline, identified by the chemical identifier CAS No. 2229537-65-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to the quinoline family, a class of molecules known for their diverse pharmacological applications, including antimicrobial, antimalarial, and anticancer effects. The presence of both a methoxy group and a piperidine moiety in its structure imparts distinct chemical and biological functionalities, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The chemical structure of 2-methoxy-3-(piperidin-2-yl)quinoline consists of a quinoline core substituted at the 2-position with a methoxy group and at the 3-position with a piperidine ring. This arrangement creates a molecule with potential interactions with various biological targets, including enzymes and receptors. The methoxy group enhances lipophilicity, while the piperidine ring introduces basicity, which can be crucial for binding to acidic or polar residues in protein targets. Such structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in quinoline derivatives as scaffolds for developing novel therapeutic agents. 2-methoxy-3-(piperidin-2-yl)quinoline has been studied for its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are key players in cellular signaling pathways involved in disease progression.

One of the most compelling aspects of 2-methoxy-3-(piperidin-2-yl)quinoline is its ability to interact with biological targets through multiple mechanisms. The quinoline core is known to bind to heme-containing proteins, such as hemoglobin and myoglobin, while the piperidine ring can engage with amino acid residues in protein active sites. This dual interaction potential makes it a versatile molecule for designing drugs that can selectively target specific pathways without off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction of 2-methoxy-3-(piperidin-2-yl)quinoline with various biological targets. Molecular docking studies have revealed that this compound can bind effectively to several enzymes implicated in cancer metabolism, such as lactate dehydrogenase (LDH) and hexokinase. These findings have opened up new avenues for developing targeted therapies against metabolic-driven cancers.

The pharmacokinetic properties of 2-methoxy-3-(piperidin-2-yl)quinoline are also of considerable interest. Due to its moderate lipophilicity and solubility, this compound has shown promise in preclinical studies for oral administration. Pharmacokinetic modeling suggests that it can achieve sufficient bioavailability to reach therapeutic levels in vivo, making it a viable candidate for further development into an oral drug.

In addition to its potential as an anti-cancer agent, 2-methoxy-3-(piperidin-2-yl)quinoline has been explored for its neuroprotective properties. Oxidative stress and inflammation are key pathological features of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have indicated that this compound can scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production, suggesting its potential as a therapeutic agent for these conditions.

The synthesis of 2-methoxy-3-(piperidin-2-yl)quinoline presents an interesting challenge due to the need to introduce both functional groups at specific positions on the quinoline core. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to produce this compound more efficiently and with higher yields.

The development of novel synthetic strategies has also enabled researchers to modify the structure of 2-methoxy-3-(piperidin-2-yl)quinoline to enhance its biological activity or reduce toxicity. For example, substituting the piperidine ring with other nitrogen-containing heterocycles has led to derivatives with improved selectivity for certain biological targets. These structural modifications highlight the flexibility of this scaffold and its potential for generating a library of compounds with tailored pharmacological properties.

Preclinical studies have demonstrated that 2-methoxy-3-(piperidin-2-yl)quinoline exhibits low toxicity at doses relevant for therapeutic use. Animal models have shown that it can cross the blood-brain barrier, making it a promising candidate for treating central nervous system disorders. Furthermore, its ability to modulate multiple signaling pathways suggests that it may have broader therapeutic applications beyond cancer and neurodegenerative diseases.

The future direction of research on 2-methoxy-3-(piperidin-2-yliquinoline) will likely focus on optimizing its pharmacological profile through structure-based drug design. Advances in high-throughput screening technologies will allow researchers to rapidly test large libraries of derivatives for activity against various disease-related targets. Additionally, combination therapy approaches involving CAS No 2229537 65 7 alongside other drugs may enhance therapeutic efficacy while minimizing side effects.

In conclusion, 2-methoxy 3 ( piperidine 22 yl ) quinine ( CAS No .2229537 65 7) represents a promising lead compound in chemical biology with diverse applications across multiple therapeutic areas . Its unique structural features , combined with favorable pharmacokinetic properties , make it an attractive candidate for further development into novel therapeutics . As research continues , this compound is poised to make significant contributions to advances in medicine .-strong>